Cas no 477593-82-1 (2-chloro-N-(prop-2-yn-1-yl)pyrimidin-4-amine)

• Product Name: 2-chloro-N-(prop-2-yn-1-yl)pyrimidin-4-amine
• CAS No: 477593-82-1
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• CID: 2646461
• PubChem ID: 21114615
• Update Time: 2025-04-21

2-chloro-N-(prop-2-yn-1-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(prop-2-yn-1-yl)pyrimidin-4-amine
• 4-Pyrimidinamine, 2-chloro-N-2-propyn-1-yl-
• SCHEMBL4019956
• G66318
• 2-chloro-N-prop-2-ynylpyrimidin-4-amine
• DB-104536
• 477593-82-1
• AKOS040795997
• F1908-2568
• MFCD28678464

• Inchi： 1S/C7H6ClN3/c1-2-4-9-6-3-5-10-7(8)11-6/h1,3,5H,4H2,(H,9,10,11)
• InChI Key： ZZJGPMAXOXVLGM-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)NCC#C

Computed Properties

• Exact Mass: 167.0250249g/mol
• Monoisotopic Mass: 167.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.8Ų